Cas no 1375471-42-3 (2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid
• CAS No: 1375471-42-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD21602836
• CID: 5605994
• PubChem ID: 73994892
• Update Time: 2025-10-10

2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-99659
• 1375471-42-3
• 2-(aminomethyl)-3-methylcyclopentane-1-carboxylic acid
• 2-(aminomethyl)-3-methylcyclopentane-1-carboxylicacid
• Cyclopentanecarboxylic acid, 2-(aminomethyl)-3-methyl-
• 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid

• MDL： MFCD21602836
• Inchi： 1S/C8H15NO2/c1-5-2-3-6(8(10)11)7(5)4-9/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： YDGNDSXQTALTQR-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)C1CN)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±13.0 °C(Predicted)
• pka: 4.37±0.60(Predicted)

Additional information on 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid

2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid, identified by the CAS number 1375471-42-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals and materials science. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with therapeutic potential.

The molecular structure of 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with an aminomethyl group at position 2 and a methyl group at position 3, along with a carboxylic acid group at position 1. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The presence of the carboxylic acid group also facilitates the formation of amide bonds, which is crucial in peptide synthesis and drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided deeper insights into its stability, reactivity, and compatibility with different chemical environments. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid can serve as a building block for constructing bioactive molecules with anti-inflammatory properties.

In terms of applications, this compound has shown promise in the development of novel drugs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to act as a chiral auxiliary in asymmetric synthesis has also been explored, offering new avenues for enantioselective reactions. Furthermore, its use in polymer chemistry has been investigated, where it serves as a monomer for synthesizing biodegradable polymers with tunable properties.

The environmental impact of 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid has also been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for industrial applications that prioritize eco-friendliness. However, further research is needed to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 2-(Aminomethyl)-3-methylcyclopentane-1-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in both academic and industrial settings.